Gadolinium-156

• IUPAC Name: gadolinium-156
• InChI: InChI=1S/Gd/i1-1
• InChI Key: UIWYJDYFSGRHKR-BJUDXGSMSA-N
• Canonical SMILES: [Gd]
• Isomeric SMILES: [156Gd]
• Molecular Formula: Gd
• DSSTOX Substance ID: DTXSID10932166
• Molecular Weight: 155.92213 g/mol
• CAS No.: 14392-07-5

Description

Gadolinium-156 is a stable isotope of the element gadolinium, which belongs to the lanthanide series of the periodic table. Gadolinium is known for its unique properties, such as high neutron capture cross-section and paramagnetic behavior. This compound, in particular, has a natural abundance of approximately 20.5% and is utilized in various scientific and industrial applications due to its distinct nuclear and chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Gadolinium-156 can be produced through neutron capture processes involving gadolinium-155. This involves exposing gadolinium-155 to a neutron flux, resulting in the formation of this compound through the reaction ( ^{{155}Gd(n,\gamma)}{156}Gd ) .

Industrial Production Methods: Industrial production of this compound typically involves the use of nuclear reactors where gadolinium-155 is irradiated with neutrons. The process requires precise control of neutron flux and irradiation time to optimize the yield of this compound while minimizing the production of unwanted isotopes .

Chemical Reactions Analysis

Types of Reactions: Gadolinium-156, like other gadolinium isotopes, can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can react with oxygen to form gadolinium(III) oxide (Gd2O3) under high-temperature conditions.

Reduction: It can be reduced using strong reducing agents like lithium aluminum hydride (LiAlH4) to form gadolinium metal.

Substitution: this compound can participate in substitution reactions with halogens to form gadolinium halides (e.g., GdCl3, GdBr3).

Major Products: The major products formed from these reactions include gadolinium oxides, halides, and other gadolinium compounds depending on the reagents and conditions used .

Scientific Research Applications

Gadolinium-156 has several important applications in scientific research:

Neutron Capture Therapy: Due to its high neutron capture cross-section, this compound is used in neutron capture therapy for cancer treatment.

Magnetic Resonance Imaging (MRI): Gadolinium-based contrast agents, including those containing this compound, are used to enhance the quality of MRI scans.

Nuclear Reactors: this compound is used as a burnable poison in nuclear reactors to control the reactivity and improve the safety of the reactor operation.

Material Science: It is used in the development of advanced materials for neutron shielding and other applications.

Mechanism of Action

The mechanism by which gadolinium-156 exerts its effects is primarily through its interaction with neutrons. In neutron capture therapy, this compound captures neutrons and undergoes nuclear reactions that release high-energy gamma rays, which can destroy cancer cells . In MRI, this compound enhances image contrast by altering the magnetic properties of nearby water molecules, improving the visibility of tissues and organs .

Comparison with Similar Compounds

Gadolinium-155: Another stable isotope of gadolinium with a high neutron capture cross-section.

Gadolinium-157: Known for its even higher neutron capture cross-section compared to gadolinium-156.

Gadolinium-158: The most abundant isotope of gadolinium with applications in various fields.

Comparison: this compound is unique due to its balanced properties of neutron capture and stability. While gadolinium-157 has a higher neutron capture cross-section, this compound offers a good compromise between reactivity and availability, making it suitable for a wide range of applications .